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Compound of Interest

Compound Name: MMV688844

Cat. No.: B12402625 Get Quote

Application Notes and Protocols: MMV688844
For Researchers, Scientists, and Drug Development Professionals

Introduction
MMV688844 is a novel piperidine-4-carboxamide compound demonstrating significant

bactericidal activity against Mycobacterium abscessus, a notoriously difficult-to-treat

nontuberculous mycobacterium.[1][2][3] This compound has been identified as an inhibitor of

mycobacterial DNA gyrase, a crucial enzyme for DNA replication, making it a promising

candidate for further drug development.[1][2][3][4] These application notes provide detailed

protocols for the preparation and use of MMV688844 in common antimicrobial assays, along

with available data on its stability and solubility.
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Property Value Source

Chemical Name
piperidine-4-carboxamide

derivative
[1][2][3]

Molecular Target
Mycobacterial DNA gyrase

(GyrA and GyrB subunits)
[1][2]

Mechanism of Action
Inhibition of DNA gyrase,

leading to DNA damage.[1][3]

Activity

Bactericidal and antibiofilm

activity against M. abscessus.

[1][2]

Solution Preparation and Stability
Solubility
MMV688844 is readily soluble in dimethyl sulfoxide (DMSO).[5][6] For in vitro assays, stock

solutions are typically prepared in 100% DMSO. While comprehensive quantitative solubility

data in various solvents is not readily available, DMSO has been successfully used as the

primary solvent for creating high-concentration stock solutions.

Solvent Concentration Observations

Dimethyl Sulfoxide (DMSO) High (e.g., 10-50 mM)
Recommended for stock

solutions.[5][6][7]

Water Low / Insoluble
Direct dissolution in aqueous

media is not recommended.

Ethanol Data not available

Methanol Data not available

Stability
Specific stability studies on MMV688844 are not extensively published. However, based on

general best practices for similar compounds, the following storage conditions are
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recommended to ensure the integrity of the compound.

Condition Recommended Storage General Guidance

Stock Solution (in DMSO)
-20°C or -80°C for long-term

storage.

Aliquot to avoid repeated

freeze-thaw cycles.

Working Dilutions (in aqueous

media)

Prepare fresh for each

experiment.

Stability in aqueous assay

buffers over extended periods

has not been determined.

Solid Compound

Store at room temperature or

refrigerated (2-8°C), protected

from light and moisture.

It is highly recommended to perform in-house stability tests for specific assay conditions and

durations.

Experimental Protocols
Minimum Inhibitory Concentration (MIC) Determination
This protocol outlines the determination of the MIC of MMV688844 against M. abscessus using

the broth microdilution method.

Materials:

MMV688844 stock solution (e.g., 10 mM in DMSO)

M. abscessus culture (e.g., ATCC 19977)

Middlebrook 7H9 broth supplemented with 0.5% glycerol, 10% ADC (albumin-dextrose-

catalase), and 0.05% Tween 80

Sterile 96-well microplates

Incubator (37°C)

Plate reader (optional)
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Procedure:

Prepare Inoculum: Culture M. abscessus in supplemented Middlebrook 7H9 broth to mid-log

phase. Adjust the bacterial suspension to a McFarland standard of 0.5, then dilute to achieve

a final concentration of approximately 5 x 105 CFU/mL in the assay plate.

Serial Dilution: Perform a 2-fold serial dilution of the MMV688844 stock solution in the

supplemented Middlebrook 7H9 broth directly in the 96-well plate. The final DMSO

concentration should not exceed 1%, as higher concentrations may inhibit bacterial growth.

Inoculation: Add the prepared bacterial inoculum to each well containing the diluted

compound.

Controls: Include a positive control (bacteria with no compound) and a negative control

(broth only).

Incubation: Incubate the plate at 37°C for 3-5 days.

MIC Determination: The MIC is defined as the lowest concentration of MMV688844 that

completely inhibits visible growth of M. abscessus.

Time-Kill Kinetics Assay
This assay determines the bactericidal or bacteriostatic activity of MMV688844 over time.

Materials:

MMV688844 stock solution

Mid-log phase culture of M. abscessus

Supplemented Middlebrook 7H9 broth

Sterile culture tubes or flasks

Shaking incubator (37°C)

Middlebrook 7H10 agar plates
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Sterile saline or PBS for dilutions

Procedure:

Prepare Cultures: Dilute a mid-log phase M. abscessus culture in fresh supplemented

Middlebrook 7H9 broth to a starting density of approximately 1 x 106 CFU/mL.

Add Compound: Add MMV688844 at various multiples of its predetermined MIC (e.g., 1x, 4x,

10x MIC). Include a no-drug control.

Incubation: Incubate the cultures at 37°C with shaking.

Sampling: At specified time points (e.g., 0, 24, 48, 72, 96 hours), withdraw aliquots from each

culture.

Determine Viable Counts: Perform serial dilutions of the collected aliquots in sterile saline

and plate onto Middlebrook 7H10 agar.

Incubate and Count: Incubate the plates at 37°C until colonies are visible (typically 3-5 days),

and then count the number of colonies to determine the CFU/mL at each time point.

Data Analysis: Plot the log10 CFU/mL versus time for each concentration of MMV688844. A

≥3-log10 reduction in CFU/mL is typically considered bactericidal.

Mechanism of Action Visualization
DNA Gyrase Inhibition Pathway
MMV688844 acts by inhibiting the DNA gyrase enzyme, which is essential for relieving

torsional stress during DNA replication. This inhibition leads to DNA damage and ultimately cell

death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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